Cas no 782427-77-4 (ethyl (2S)-2-amino-4-methanesulfinylbutanoate)

• Product Name: ethyl (2S)-2-amino-4-methanesulfinylbutanoate
• CAS No: 782427-77-4
• MF: C₇H₁₅NO₃S
• MW: 193.263900995255
• CID: 5815543
• PubChem ID: 10774155
• Update Time: 2025-05-23

ethyl (2S)-2-amino-4-methanesulfinylbutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl (2S)-2-amino-4-methanesulfinylbutanoate
• EN300-6747008
• 782427-77-4

• Inchi： 1S/C7H15NO3S/c1-3-11-7(9)6(8)4-5-12(2)10/h6H,3-5,8H2,1-2H3/t6-,12?/m0/s1
• InChI Key： LGKXNNQHCHOECS-RLWMBFFFSA-N
• SMILES： S(C)(CC[C@@H](C(=O)OCC)N)=O

Computed Properties

• Exact Mass: 193.07726451g/mol
• Monoisotopic Mass: 193.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 88.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl (2S)-2-amino-4-methanesulfinylbutanoate

Ethyl (2S)-2-Amino-4-Methanesulfinylbutanoate: A Comprehensive Overview

Ethyl (2S)-2-amino-4-methanesulfinylbutanoate, with the CAS number 782427-77-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for various applications. The (S)-configuration at the second carbon atom is particularly notable, as it contributes to the compound's biological activity and selectivity.

The structure of ethyl (2S)-2-amino-4-methanesulfinylbutanoate consists of a butanoate backbone with an ethyl ester group, an amino group at the second carbon, and a methanesulfinyl group at the fourth carbon. The methanesulfinyl group introduces a sulfonic acid derivative moiety, which can influence the compound's solubility, stability, and reactivity. Recent studies have highlighted the importance of such groups in modulating the pharmacokinetic properties of molecules, making this compound a promising candidate for drug development.

One of the key areas of research involving ethyl (2S)-2-amino-4-methanesulfinylbutanoate is its potential as a precursor or intermediate in the synthesis of bioactive compounds. For instance, the amino group can serve as a site for further functionalization, enabling the creation of diverse derivatives with enhanced biological activities. This versatility has led to its exploration in the development of antimicrobial agents, anticancer drugs, and neuroprotective compounds.

Recent advancements in asymmetric synthesis have also brought attention to this compound. The (S)-configuration at the second carbon can be achieved through enantioselective catalytic methods, which are critical for producing chiral molecules with high optical purity. Such methods are essential in pharmaceutical chemistry, where stereochemistry often determines a drug's efficacy and safety profile.

In terms of applications, ethyl (2S)-2-amino-4-methanesulfinylbutanoate has shown promise in agricultural chemistry as well. Its ability to act as a plant growth regulator or elicitor has been explored in recent studies. The methanesulfinyl group may play a role in enhancing plant resistance to environmental stressors, making this compound a potential tool for sustainable agriculture.

The synthesis of ethyl (2S)-2-amino-4-methanesulfinylbutanoate typically involves multi-step processes that require precise control over stereochemistry and functional group transformations. Key steps often include alkylation, oxidation, and esterification reactions. Researchers have recently optimized these processes to improve yield and reduce costs, making large-scale production more feasible.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry have been employed to characterize this compound with high precision. These methods have provided insights into its molecular structure and dynamic behavior, further aiding in its application across various industries.

In conclusion, ethyl (2S)-2-amino-4-methanesulfinylbutanoate represents a versatile and intriguing molecule with wide-ranging applications in chemistry and pharmacology. Its unique structure and stereochemical properties make it a valuable asset for researchers seeking to develop innovative solutions in drug discovery and agricultural science.